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Compound of Interest

Compound Name: AC-265347

Cat. No.: B605116

Application Note & Protocol
Audience: Researchers, scientists, and drug development professionals.
Introduction

AC-265347 is a biased allosteric modulator of the calcium-sensing receptor (CaSR) with
potential therapeutic applications. It is characterized as a calcimimetic that can reduce
parathyroid hormone (PTH) levels. Proper dissolution and formulation of AC-265347 are critical
for ensuring accurate and reproducible results in in vivo studies. This document provides a
detailed protocol for the preparation of AC-265347 solutions suitable for administration in
animal models.

Chemical Properties and Solubility

A thorough understanding of the physicochemical properties of AC-265347 is essential for
developing an appropriate dissolution protocol.

Table 1: Chemical and Physical Properties of AC-265347
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Property Value
Molecular Weight 283.39 g/mol
Formula C17H17NOS
Appearance Solid

Storage Store at +4°C

Data sourced from Tocris Bioscience.

Table 2: Solubility of AC-265347

Maximum Concentration Maximum Concentration
Solvent

(mg/mL) (mM)
DMSO 28.34 100
Ethanol 28.34 100

Data sourced from Tocris Bioscience.[1]

Experimental Protocol: Preparation of AC-265347
for Oral Gavage in Rodents

This protocol is designed for the preparation of a solution/suspension of AC-265347 suitable
for oral administration in mice or rats. This method employs common and generally well-
tolerated vehicles for in vivo research.

Materials:
e AC-265347 powder
¢ Dimethyl sulfoxide (DMSO), cell culture grade

o Polyethylene glycol 400 (PEG400)

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b605116?utm_src=pdf-body
https://www.bio-techne.com/p/small-molecules-peptides/ac-265347_6165
https://www.benchchem.com/product/b605116?utm_src=pdf-body
https://www.benchchem.com/product/b605116?utm_src=pdf-body
https://www.benchchem.com/product/b605116?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605116?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Tween 80 (Polysorbate 80)

Saline (0.9% NaCl) or Phosphate Buffered Saline (PBS)
Sterile microcentrifuge tubes

Sterile pipette tips

Vortex mixer

Sonicator (optional)

Procedure:

o Calculate the Required Amount of AC-265347: Determine the total amount of AC-265347
needed based on the desired dose (e.g., mg/kg), the number of animals, and the dosing
volume. For example, for a 10 mg/kg dose in a 25g mouse with a dosing volume of 100 pL,
you would need 0.25 mg of AC-265347 per mouse.

Prepare the Vehicle Solution: A commonly used vehicle for oral administration of
hydrophobic compounds is a mixture of DMSO, PEG400, Tween 80, and saline/PBS. A
typical formulation is:

o 5-10% DMSO

o 30-40% PEG400

o 5% Tween 80

o 45-60% Saline or PBS

To prepare 1 mL of vehicle (10% DMSO, 40% PEG400, 5% Tween 80, 45% Saline):
o Add 100 pL of DMSO to a sterile tube.

o Add 400 pL of PEG400.

o Add 50 pL of Tween 80.
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o Add 450 pL of Saline or PBS.

o Vortex thoroughly until the solution is homogeneous.

e Dissolve AC-265347:

o Weigh the calculated amount of AC-265347 powder and place it in a sterile
microcentrifuge tube.

o Add the DMSO component of the vehicle first to the powder. Vortex until the compound is
fully dissolved. AC-265347 is readily soluble in DMSO.[1]

o Sequentially add the PEG400 and Tween 80, vortexing after each addition.

o Finally, add the saline or PBS to the mixture and vortex thoroughly to ensure a uniform
suspension or solution. Gentle warming or brief sonication may be used to aid dissolution,
but care should be taken to avoid degradation of the compound.

e Final Preparation and Administration:

o Visually inspect the solution to ensure homogeneity. If it is a suspension, ensure it is
uniformly dispersed before each administration.

o Administer the solution to the animals via oral gavage at the predetermined dose and
volume.

Stability and Storage of Solutions:

e Itis recommended to prepare stock solutions and store them as aliquots in tightly sealed
vials at -20°C for up to one month.[2]

o For working solutions intended for in vivo use, it is best to prepare them fresh on the day of
the experiment to ensure stability and prevent precipitation.[2]

» Before use, allow the frozen stock solution to thaw at room temperature for at least 60
minutes.[2]

Signaling Pathway and Experimental Workflow
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AC-265347 acts as a biased allosteric modulator of the Calcium-Sensing Receptor (CaSR),
influencing downstream signaling pathways such as pERK1/2 and IP1 accumulation, which
ultimately leads to a reduction in parathyroid hormone (PTH) levels.

AC-265347 Signaling Pathway

llosteric Modulation

CaSR
(Calcium-Sensing Receptor)

Click to download full resolution via product page

e

AC-265347 signaling cascade.

The following diagram outlines the experimental workflow for preparing AC-265347 for in vivo
experiments.
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Workflow for In Vivo Preparation of AC-265347
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AC-265347 in vivo preparation workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Protocol for the Dissolution of AC-265347 for In Vivo
Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605116#protocol-for-dissolving-ac-265347-for-in-
vivo-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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